Cas no 2143097-10-1 (O=C1NC(Ccc1N1C(C2=CC=CC(=C2C1=O)nccocco)=O)=O)

• Product Name: O=C1NC(Ccc1N1C(C2=CC=CC(=C2C1=O)nccocco)=O)=O
• CAS No: 2143097-10-1
• MF: C₁₇H₁₉N₃O₆
• MW: 361.349264383316
• MDL: MFCD32666561
• CID: 4784812
• PubChem ID: 132020376
• Update Time: 2025-07-21

O=C1NC(Ccc1N1C(C2=CC=CC(=C2C1=O)nccocco)=O)=O Chemical and Physical Properties

Names and Identifiers

• O=C1NC(CCC1N1C(C2=CC=CC(=C2C1=O)NCCOCCO)=O)=O
• 2-(2,6-dioxopiperidin-3-yl)-4-((2-(2-hydroxyethoxy)ethyl)amino)isoindoline-1,3-dione
• 2-(2,6-Dioxopiperidin-3-yl)-4-[[2-(2-hydroxyethoxy)ethyl]amino]isoindole-1,3-dione
• 2-(2,6-dioxopiperidin-3-yl)-4-{[2-(2-hydroxyethoxy)ethyl]amino}-2,3-dihydro-1H-isoindole-1,3-dione
• 2-(2,6-dioxo-3-piperidyl)-4-[2-(2-hydroxyethoxy)ethylamino]isoindoline-1,3-dione
• A1-26736
• SCHEMBL19475684
• 2143097-10-1
• 2-(2,6-dioxopiperidin-3-yl)-4-{[2-(2-hydroxyethoxy)ethyl]amino}isoindole-1,3-dione
• 2-(2,6-dioxopiperidin-3-yl)-4-[2-(2-hydroxyethoxy)ethylamino]isoindole-1,3-dione
• MS-20847
• DB-133207
• G65738
• LCZC1212
• Pomalidomide-PEG2-OH
• AKOS037654837
• O=C1NC(Ccc1N1C(C2=CC=CC(=C2C1=O)nccocco)=O)=O

• MDL： MFCD32666561
• Inchi： 1S/C17H19N3O6/c21-7-9-26-8-6-18-11-3-1-2-10-14(11)17(25)20(16(10)24)12-4-5-13(22)19-15(12)23/h1-3,12,18,21H,4-9H2,(H,19,22,23)
• InChI Key： TWOVEQMWQFKDIL-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(N1C1C(NC(CC1)=O)=O)=O)NCCOCCO

Computed Properties

• Exact Mass: 361.12738533g/mol
• Monoisotopic Mass: 361.12738533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 125

Additional information on O=C1NC(Ccc1N1C(C2=CC=CC(=C2C1=O)nccocco)=O)=O

Professional Introduction to Compound with CAS No. 2143097-10-1 and Product Name: O=C1NC(Ccc1N1C(C2=CC=CC(=C2C1=O)nccocco)=O)=O

The compound in question, identified by the CAS number 2143097-10-1, is a sophisticated organic molecule with a complex structural framework. Its molecular formula and structure are encapsulated in the product name: O=C1NC(Ccc1N1C(C2=CC=CC(=C2C1=O)nccocco)=O)=O. This intricate arrangement of atoms and functional groups suggests a high degree of chemical complexity, which is often associated with compounds that exhibit significant biological activity. The presence of multiple aromatic rings, heterocyclic structures, and ester functionalities indicates potential applications in pharmaceutical research and development.

Recent advancements in chemical biology have highlighted the importance of such complex molecules in drug discovery. The structural motif of this compound, particularly the nitroso group (N=O) and the ester linkage (COO), is reminiscent of molecules that have shown promise in modulating biological pathways. For instance, nitroso compounds have been studied for their potential role in anti-inflammatory and anticancer therapies, while esters are frequently employed as bioactive intermediates due to their stability and reactivity.

The aromatic ring system within the molecule, specifically the benzene derivative conjugated with a pyridine ring, is another key feature that warrants detailed investigation. Aromatic systems are well-known for their ability to interact with biological targets such as enzymes and receptors, often through π-stacking interactions. This characteristic makes them valuable scaffolds for designing molecules with specific pharmacological properties. In particular, the conjugated system (C2=CC=CC(=C2)) enhances the molecule's electronic properties, potentially allowing it to engage with biological targets in a unique manner.

One of the most intriguing aspects of this compound is its potential for structure-activity relationship (SAR) studies. By systematically modifying specific regions of the molecule, researchers can gain insights into how changes in the chemical structure influence biological activity. For example, alterations to the ester group (COO) or the nitroso group (N=O) could reveal new mechanisms of action or enhance potency and selectivity. Such modifications are critical for optimizing lead compounds into viable drug candidates.

The heterocyclic nitrogen atoms (N1 and N2) in the molecule also present opportunities for further exploration. Nitrogen-containing heterocycles are ubiquitous in bioactive molecules due to their ability to form hydrogen bonds and participate in coordination interactions with biological targets. The specific arrangement of these nitrogen atoms in this compound could be responsible for its unique interactions with proteins or nucleic acids, which may underpin its biological effects.

In light of recent research trends, this compound aligns well with ongoing efforts to develop novel therapeutics targeting complex diseases. For instance, studies have demonstrated that molecules with similar structural features exhibit inhibitory activity against certain kinases and transcription factors implicated in cancer progression. Additionally, the presence of multiple chiral centers suggests that stereochemical control could be a key factor in determining the compound's efficacy and pharmacokinetic properties.

The side chain (nccocco) attached to one of the aromatic rings adds another layer of complexity to this molecule. Side chains can significantly influence a compound's solubility, metabolic stability, and binding affinity. By analyzing this moiety more closely, researchers may uncover new opportunities for optimization or discover novel biological activities altogether. The diversity inherent in such side chains makes them particularly valuable for generating libraries of compounds for high-throughput screening.

From a synthetic chemistry perspective, this compound presents both challenges and opportunities. The synthesis of complex molecules like this one requires meticulous planning to ensure regioselectivity and yield optimization. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions or organometallic chemistry could be employed to construct key structural motifs efficiently. Furthermore, computational methods can aid in predicting reaction outcomes and identifying optimal synthetic routes.

The potential applications of this compound extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. For example, derivatives of this molecule could be explored as herbicides or fungicides due to their structural similarity to known bioactive agents. Additionally, functionalized aromatic systems are frequently used in materials science for developing organic semiconductors or liquid crystals.

In conclusion, the compound with CAS number 2143097-10-1 represents a fascinating subject for further investigation due to its complex structure and potential biological activity. Its unique combination of functional groups—such as nitroso groups (N=O), ester linkages (COO), aromatic rings (C2=CC=CC(=C2C1=O)), and heterocyclic nitrogen atoms (N1 and N2)—makes it a promising candidate for SAR studies aimed at discovering novel therapeutic agents or exploring new applications in chemical biology.